5,6-Dimethoxycarbonylindole
Description
5,6-Dimethoxyindole (CAS: 14430-23-0) is a substituted indole derivative featuring methoxy (-OCH₃) groups at the 5- and 6-positions of the indole ring. Its molecular formula is C₁₀H₁₁NO₂, with a molecular weight of 177.2 g/mol and a melting point of 154–157°C . This compound is categorized under heterocyclic building blocks and is utilized in organic synthesis for developing pharmaceuticals, agrochemicals, and materials science applications.
Properties
CAS No. |
153602-71-2 |
|---|---|
Molecular Formula |
C12H11NO4 |
Molecular Weight |
233.22 g/mol |
IUPAC Name |
dimethyl 1H-indole-5,6-dicarboxylate |
InChI |
InChI=1S/C12H11NO4/c1-16-11(14)8-5-7-3-4-13-10(7)6-9(8)12(15)17-2/h3-6,13H,1-2H3 |
InChI Key |
AZBWCKJMPVACOQ-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C1=C(C=C2C(=C1)C=CN2)C(=O)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Data Tables
Table 1: Structural and Physical Properties
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